Cas no 549-06-4 (7H-Isobenzofuro[4,5-b][1,4]benzodioxepin-11-carboxaldehyde,1,3-dihydro-1,4-dihydroxy-10-methoxy-5,8-dimethyl-3,7-dioxo-)

• Product Name: 7H-Isobenzofuro[4,5-b][1,4]benzodioxepin-11-carboxaldehyde,1,3-dihydro-1,4-dihydroxy-10-methoxy-5,8-dimethyl-3,7-dioxo-
• CAS No: 549-06-4
• MF: C₁₉H₁₄O₉
• MW: 386.309066295624
• CID: 370568
• PubChem ID: 73677
• Update Time: 2025-04-19

7H-Isobenzofuro[4,5-b][1,4]benzodioxepin-11-carboxaldehyde,1,3-dihydro-1,4-dihydroxy-10-methoxy-5,8-dimethyl-3,7-dioxo- Chemical and Physical Properties

Names and Identifiers

• 7H-Isobenzofuro[4,5-b][1,4]benzodioxepin-11-carboxaldehyde,1,3-dihydro-1,4-dihydroxy-10-methoxy-5,8-dimethyl-3,7-dioxo-
• STICTIC ACID
• 7H-Isobenzofuro[4,5-b][1,4]benzodioxepin-11-carboxaldehyde,1,3-dihydro-1,4-dihydroxy-10-methox...
• SCOPULARIC ACID
• STEREOCAULONIC ACID
• KBioGR_001931
• 7H-Isobenzofuro(4,5-b)(1,4)benzodioxepin-11-carboxaldehyde, 1,3-dihydro-1,4-dihydroxy-10-methoxy-5,8-dimethyl-3,7-dioxo-
• NSC-87511
• HMS2271H11
• AKOS027326813
• Spectrum5_000031
• SPECTRUM300006
• CHEMBL173530
• Isophthalaldehydic acid,.alpha.2,4,6-tetrahydroxy-2,5-xylyl)oxy]-4-methoxy-6-methyl-, .gamma.-lactone, .epsilon.-lactone
• KBio3_002329
• NCGC00095566-01
• DTXSID20972053
• BRD-A29578214-001-02-7
• 1,4-Dihydroxy-10-methoxy-5,8-dimethyl-3,7-dioxo-1,3-dihydro-7H-benzo[e]furo[3'',4'':3,4]benzo[b][1,4]dioxepine-11-carbaldehyde
• SDCCGMLS-0066543.P001
• STICTICACID
• UNII-NZR6AX77LP
• CCG-38584
• HY-126779
• SR-01000758942
• 1,3-Dihydro-1,4-dihydroxy-10-methoxy-5,8-dimethyl-3,7-dioxo-7H-isobenzofuro(4,5-b)(1,4)benzodioxepin-11-carboxaldehyde
• KBioSS_001080
• 13,17-Dihydroxy-5-methoxy-7,12-dimethyl-9,15-dioxo-2,10,16-trioxatetracyclo[9.7.0.03,8.014,18]octadeca-1(11),3(8),4,6,12,14(18)-hexaene-4-carbaldehyde
• SPBio_000274
• KBio2_003648
• dihydroxy-methoxy-dimethyl-dioxo-[?]carbaldehyde
• Q3604558
• Spectrum2_000307
• Spectrum4_001446
• Stictic acid (StA), 1
• REGID_for_CID_73677
• 1,3-Dihydro-1,4-dihydroxy-10-methoxy-5,8-dimethyl-3,7-dioxo-7H-isobenzofuro[4,5-b][1,4]benzodioxepin-11-carboxaldehyde
• NZR6AX77LP
• KBio2_001080
• KBio2_006216
• BDBM50056922
• BSPBio_002829
• NSC 87511
• 7H-Isobenzofuro[4,5-b][1,4]benzodioxepin-11-carboxaldehyde, 1,3-dihydro-1,4-dihydroxy-10-methoxy-5,8-dimethyl-3,7-dioxo-
• SCHEMBL13495711
• cid_73677
• 1,4-Dihydroxy-10-methoxy-5,8-dimethyl-3,7-dioxo-1,3-dihydro-7H-2,6,12-trioxabenzo[5,6]cyclohepta[1,2-E]indene-11-carbaldehyde #
• CHEBI:93839
• NCGC00095566-03
• 549-06-4
• CS-0107316
• MLS001049107
• 56614-93-8
• NCGC00095566-02
• SR-01000758942-2
• NCI60_041935
• Spectrum_000600
• NSC87511
• SKCUFZLDTAYNBZ-UHFFFAOYSA-N
• BRD-A29578214-001-08-4
• SMR000386939
• Spectrum3_001185
• NS00134218
• Isophthalaldehydic acid, 2-[(3-carboxy-.alpha.2,.alpha.2,4,6-tetrahydroxy-2,5-xylyl)oxy]-4-methoxy-6-methyl-, .gamma.-lactone, .epsilon.-lactone
• MLSMR

• Inchi： 1S/C19H14O9/c1-6-4-9(25-3)8(5-20)15-10(6)17(22)27-14-7(2)13(21)11-12(16(14)26-15)19(24)28-18(11)23/h4-5,19,21,24H,1-3H3
• InChI Key： SKCUFZLDTAYNBZ-UHFFFAOYSA-N
• SMILES： O1C2C(C=O)=C(C=C(C)C=2C(=O)OC2=C(C)C(=C3C(=O)OC(C3=C12)O)O)OC

Computed Properties

• Exact Mass: 386.06400
• Monoisotopic Mass: 386.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.591
• Boiling Point: 744.1°Cat760mmHg
• Flash Point: 273.2°C
• Refractive Index: 1.692
• PSA: 128.59000
• LogP: 2.31630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers